Cas no 681170-30-9 (ethyl 2-(1,3-benzothiazole-6-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

• Product Name: ethyl 2-(1,3-benzothiazole-6-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• CAS No: 681170-30-9
• MF: C₁₈H₁₆N₂O₃S₂
• MW: 372.461241722107
• CID: 6136935
• PubChem ID: 3259079
• Update Time: 2025-06-08

ethyl 2-(1,3-benzothiazole-6-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1,3-benzothiazole-6-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-[(6-benzothiazolylcarbonyl)amino]-5,6-dihydro-, ethyl ester
• ethyl 2-(benzo[d]thiazole-6-carboxamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• F0537-0572
• Oprea1_769146
• AKOS024581335
• 681170-30-9
• ethyl 2-(1,3-benzothiazole-6-carbonylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• ethyl 2-(1,3-benzothiazole-6-amido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate

• Inchi： 1S/C18H16N2O3S2/c1-2-23-18(22)15-11-4-3-5-13(11)25-17(15)20-16(21)10-6-7-12-14(8-10)24-9-19-12/h6-9H,2-5H2,1H3,(H,20,21)
• InChI Key： FPILEXLDKZCQKT-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(OCC)=O)=C(NC(C1C=C3SC=NC3=CC=1)=O)S2

Computed Properties

• Exact Mass: 372.06023472g/mol
• Monoisotopic Mass: 372.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.443±0.06 g/cm3(Predicted)
• Boiling Point: 501.9±50.0 °C(Predicted)
• pka: 12.00±0.20(Predicted)

Additional information on ethyl 2-(1,3-benzothiazole-6-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate

Recent Advances in the Study of Ethyl 2-(1,3-Benzothiazole-6-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS: 681170-30-9)

The compound ethyl 2-(1,3-benzothiazole-6-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS: 681170-30-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. The benzothiazole and cyclopentabthiophene moieties in its structure are known to interact with key amino acid residues in the ATP-binding sites of various kinases, making it a valuable candidate for targeting cancer-related pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a panel of tyrosine kinases, with IC50 values in the low nanomolar range.

In addition to its kinase inhibitory properties, ethyl 2-(1,3-benzothiazole-6-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate has shown potential in modulating inflammatory responses. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters revealed that this compound could effectively suppress the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential application in the treatment of chronic inflammatory diseases. The study also noted that the compound's unique structural features contributed to its favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

The synthesis and optimization of this compound have been the focus of several recent investigations. A 2024 publication in Organic Process Research & Development described an improved synthetic route that significantly increased the overall yield while reducing the number of purification steps. The new methodology employed a novel coupling reagent that enhanced the amide bond formation between the benzothiazole and cyclopentabthiophene moieties, addressing one of the key challenges in the compound's synthesis.

Looking forward, researchers are exploring the potential of this compound as a versatile building block for the development of targeted therapies. Its modular structure allows for various modifications at multiple positions, enabling the fine-tuning of biological activity and selectivity. Current efforts are focused on creating libraries of analogs to explore structure-activity relationships and identify lead compounds for specific therapeutic indications. The compound's unique combination of structural features and demonstrated biological activities positions it as an important molecule in the ongoing search for novel therapeutic agents.